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Compound of Interest

Compound Name: 2'-Deoxyguanosine-13C10

Cat. No.: B12383042 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling and disposal of 2'-Deoxyguanosine-13C10.

This guide provides crucial procedural information for the safe handling of 2'-
Deoxyguanosine-13C10, a non-radioactive, stable isotope-labeled compound. The safety

protocols for this compound are primarily determined by the chemical properties of its

unlabeled counterpart, 2'-Deoxyguanosine. The Carbon-13 isotope does not contribute to

radiological hazard. Adherence to these guidelines is paramount for ensuring personal safety

and maintaining a secure laboratory environment.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling 2'-Deoxyguanosine-13C10 to ensure

the appropriate level of personal protection. The following table summarizes the recommended

PPE for various laboratory operations involving this compound.
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Body Part
Personal Protective
Equipment

Standard Purpose

Eyes/Face

Safety glasses with

side shields or safety

goggles

OSHA 29 CFR

1910.133 or European

Standard EN166

Protects against dust

particles and

splashes.

Face shield (in

addition to

glasses/goggles)

Recommended when

there is a significant

risk of splashes.

Hands
Chemical-resistant

gloves (e.g., nitrile)

Prevents skin contact

with the compound.

Body Laboratory coat

Protects against

contamination of

personal clothing.

Respiratory

NIOSH/MSHA or

European Standard

EN 149 approved

respirator

Required if handling

large quantities, if dust

is generated, or in

poorly ventilated

areas.

Operational Plan: Handling and Storage
General Handling Precautions:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the powdered form to minimize dust formation.[1]

Avoid all personal contact, including inhalation and contact with skin and eyes.[1]

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling the compound.

Ensure that an eyewash station and safety shower are readily accessible.

Storage:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://nmr.chem.umn.edu/samprep.html
https://nmr.chem.umn.edu/samprep.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store in a tightly sealed, original container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Protect from light.

Disposal Plan
2'-Deoxyguanosine-13C10 is a stable isotope-labeled compound and should be disposed of

as chemical waste, not radioactive waste.

Waste Segregation: Do not mix with radioactive waste.

Containerization: Collect waste in a clearly labeled, sealed container suitable for chemical

waste.

Disposal Route: Dispose of the chemical waste in accordance with all applicable federal,

state, and local environmental regulations. Contact your institution's environmental health

and safety (EHS) department for specific guidance on chemical waste disposal procedures.

Experimental Protocol: Preparation of an NMR
Sample
This protocol provides a general procedure for the preparation of a Nuclear Magnetic

Resonance (NMR) sample of 2'-Deoxyguanosine-13C10.

Materials:

2'-Deoxyguanosine-13C10

High-purity deuterated solvent (e.g., DMSO-d6, D₂O)

5 mm NMR tubes

Vortex mixer

Pipettes and tips
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Glass wool or a syringe filter

Procedure:

Weighing the Sample: In a chemical fume hood, carefully weigh the desired amount of 2'-
Deoxyguanosine-13C10 (typically 10-50 mg for ¹³C NMR) into a clean, dry vial.

Dissolving the Sample: Add the appropriate volume of deuterated solvent (usually 0.5-0.7

mL) to the vial.

Mixing: Gently vortex the vial until the sample is completely dissolved.

Filtering: To remove any particulate matter, filter the solution through a small plug of glass

wool packed into a Pasteur pipette directly into a clean NMR tube. Alternatively, a syringe

filter can be used.

Capping and Labeling: Securely cap the NMR tube and label it clearly with the sample

identification.

Instrument Analysis: The sample is now ready for analysis in an NMR spectrometer.

Visualizing Safety: PPE Selection Workflow
The following diagram illustrates the logical workflow for selecting the appropriate Personal

Protective Equipment when handling 2'-Deoxyguanosine-13C10.
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Caption: PPE selection workflow for 2'-Deoxyguanosine-13C10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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